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Compound of Interest

Compound Name:

5-

Carboxamidotryptaminemaleatesa

lt

Cat. No.: B13323712 Get Quote

Executive Summary: The Chemical Context
5-Carboxamidotryptamine (5-CT) is a high-affinity, non-selective agonist for 5-HT

, 5-HT

, 5-HT

, 5-HT

, and 5-HT

receptors.[1][2] Unlike its endogenous analog serotonin (5-HT), 5-CT possesses a
carboxamide group at the 5-position rather than a hydroxyl group.

Key Chemical Insight: This structural modification renders 5-CT significantly more resistant to

oxidative degradation than serotonin. While 5-HT rapidly forms quinone imines in the absence

of antioxidants (requiring ascorbate), 5-CT is chemically robust. However, because it is often

used in competitive assays alongside labile indoles, maintaining strict pH control and solution

integrity is critical for reproducibility.

The 5-CT molecule typically comes as a maleate salt (MW ~319.32 g/mol ) or occasionally a

hydrochloride salt. It is a weak base; at the standard physiological pH of 7.4, the ethylamine

side chain (pKa
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9.6) is protonated (

), ensuring solubility in aqueous buffers and electrostatic interaction with the conserved
aspartate residue in the GPCR binding pocket.

Critical Decision Matrix: Buffer & pH Selection
Core Requirements
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Parameter Recommendation Technical Rationale

Stock Solvent Water or DMSO

The maleate salt is water-

soluble up to ~30 mg/mL (100

mM). DMSO is preferred for

long-term frozen storage to

prevent hydrolysis or microbial

growth.

Assay Buffer Tris-HCl or HEPES

Tris (50 mM) is the "gold

standard" for radioligand

binding. HEPES (20-25 mM) is

preferred for functional cAMP

assays due to better

temperature stability of pKa.

Optimal pH 7.4

Mimics physiological

cerebrospinal fluid (CSF).

Critical for correct receptor

protein conformation and

ligand ionization.

Additives
MgCl

(4-10 mM)

Essential. Magnesium

promotes the high-affinity

agonist state of G-protein

coupled receptors (GPCRs).

Antioxidants Optional

Unlike 5-HT, 5-CT does not

strictly require Ascorbic Acid

(0.1%). However, it is often

included (0.01-0.1%) in

competitive binding assays to

protect other radioligands

(e.g., [

H]5-HT).

Step-by-Step Protocols
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Protocol A: Preparation of High-Stability Stock Solution
(10 mM)
Objective: Create a stable master stock for long-term storage (-20°C).

Calculate Mass:

Target Concentration: 10 mM

Volume: 10 mL[2]

MW (Maleate): 319.32 g/mol [2]

Calculation:

Weighing: Accurately weigh 31.9 mg of 5-CT Maleate.

Solvent Selection:

Option 1 (Recommended): Add 10 mL of sterile distilled water. Vortex for 30 seconds.

Option 2 (For -80°C storage): Add 10 mL of anhydrous DMSO.

Verification: Ensure the solution is clear and colorless. If particles persist, sonicate for 2

minutes at room temperature.

Aliquot: Dispense into 100-500 µL aliquots in light-protective amber tubes.

Storage: Store at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Protocol B: Working Buffer for Radioligand Binding
(Standard)
Objective: Prepare 500 mL of Assay Buffer (50 mM Tris-HCl, 10 mM MgCl

, 0.5 mM EDTA, pH 7.4).

Dissolve Components: In 450 mL of ultrapure water, dissolve:
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3.03 g Tris base

1.02 g MgCl

6H

O

0.09 g EDTA (disodium salt)

pH Adjustment:

Place probe in solution.

Slowly add concentrated HCl until pH reaches exactly 7.40 at room temperature (25°C).

Note: Tris pKa changes with temperature; adjust at the temperature you will use the buffer.

Final Volume: Add water to reach exactly 500 mL.

Additives (Fresh): On the day of the experiment, if comparing with 5-HT, add Ascorbic Acid to

0.1% (w/v).

Troubleshooting & FAQs
Q1: My 5-CT stock solution has turned a faint
yellow/pink. Is it still good?
Diagnosis: This indicates early-stage oxidation. Root Cause: While 5-CT is more stable than

serotonin, exposure to light and air (oxygen) over months can cause degradation of the indole

ring. Solution:

Immediate Action: Discard the aliquot.

Prevention: Use amber tubes. Purge stock vials with nitrogen gas before freezing. Ensure

EDTA is present in aqueous buffers to chelate metal ions (Fe

, Cu

) that catalyze oxidation.
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Q2: I am running an in vivo study. Can I use the DMSO
stock?
Diagnosis: DMSO toxicity. Analysis: Injecting high % DMSO can cause vehicle effects (pain,

inflammation) that confound behavioral data. Solution:

Dilute the DMSO stock at least 1:20 into sterile saline (0.9% NaCl).

Preferred Method: For in vivo work, prepare a fresh stock in sterile saline directly. 5-CT

maleate is sufficiently water-soluble (up to ~30 mg/mL) for typical doses (0.03–3.0 mg/kg).

pH Check: Saline has no buffer capacity. Check that the pH of the final injection solution is

near neutral (pH 6-7) to prevent injection site irritation.

Q3: Why is my IC shifting when I change buffers?
Diagnosis: Magnesium dependency or pH drift. Analysis:

Magnesium: 5-HT receptors are GPCRs. High affinity binding requires coupling to G-

proteins, which is Mg

-dependent. If you switched to PBS (often Mg-free), affinity will drop (IC

increases).

pH: If you switched from Tris (pH 7.4) to a buffer at pH 6.0, the ionization of the receptor

residues changes, altering binding kinetics. Solution: Always include 4-10 mM MgCl

and verify pH is 7.4.

Visualizations
Workflow: 5-CT Solution Preparation Logic
The following diagram illustrates the decision process for preparing 5-CT solutions based on

the intended application.
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Start: 5-CT Maleate Powder

Intended Application?

In Vivo (Animal Study)

Injection
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Dissolve in Sterile Saline
(Fresh Prep)

Dissolve in Water or DMSO
(10-100 mM Stock)

Inject (pH 6-7)

Use within 4h

Aliquot & Store
-20°C or -80°C

Dilute into Assay Buffer

Buffer Selection

Tris-HCl + MgCl2 + EDTA
(Radioligand Binding)

Receptor Affinity

HEPES + MgCl2
(cAMP/Functional)

Cell Signaling
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Caption: Decision tree for selecting the appropriate solvent and buffer system for 5-CT

experiments.

Mechanism: Impact of Buffer Components
This diagram details why specific components are added to the buffer.

Buffer Component

Mechanistic Function

Experimental Outcome

MgCl2 (5-10 mM) Stabilizes Receptor-G-Protein Complex Enables High-Affinity Binding State

Ascorbate (0.1%) Scavenges Free Radicals Prevents Ligand Oxidation (Optional for 5-CT)

Tris-HCl (pH 7.4) Maintains Physiological Ionization Reproducible Binding Kinetics

Click to download full resolution via product page

Caption: Mechanistic roles of standard buffer additives in 5-HT receptor assays.

Quantitative Data Summary
Table 1: Solubility & Physical Properties
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Property Value Notes

Molecular Weight 319.32 g/mol Maleate salt (most common)

Water Solubility ~30 mg/mL (100 mM)
Requires vortexing; sonicate if

needed

DMSO Solubility ~50 mg/mL (150 mM)
Best for high-concentration

stocks

pKa (Amine) ~9.6
Predominantly cationic at pH

7.4

Storage Stability 6 months at -80°C Protect from light and moisture

Table 2: Receptor Affinity Profile (pK )
Note: Values indicate affinity (higher is stronger). 5-CT is non-selective among 5-HT

, 5-HT

, and 5-HT

.[1][2]

Receptor Subtype
pK

(Affinity)
Reference

5-HT 9.0 - 9.6 [1, 2]

5-HT 8.0 - 8.5 [1]

5-HT 8.5 - 9.3 [1, 3]

5-HT 8.0 - 8.5 [4]

5-HT 8.5 - 9.0 [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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